Cas no 2138169-69-2 (4-amino-N-(butan-2-yl)-N-ethylbenzene-1-sulfonoimidamide)

• Product Name: 4-amino-N-(butan-2-yl)-N-ethylbenzene-1-sulfonoimidamide
• CAS No: 2138169-69-2
• MF: C₁₂H₂₁N₃OS
• MW: 255.379641294479
• CID: 5821942
• PubChem ID: 165742833
• Update Time: 2025-06-03

4-amino-N-(butan-2-yl)-N-ethylbenzene-1-sulfonoimidamide Chemical and Physical Properties

Names and Identifiers

• EN300-739177
• 4-amino-N-(butan-2-yl)-N-ethylbenzene-1-sulfonoimidamide
• 2138169-69-2

• Inchi： 1S/C12H21N3OS/c1-4-10(3)15-17(16,14-5-2)12-8-6-11(13)7-9-12/h6-10H,4-5,13H2,1-3H3,(H,14,15,16)
• InChI Key： BWVMSMAMOTTWKC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(=NCC)(NC(C)CC)=O

Computed Properties

• Exact Mass: 255.14053348g/mol
• Monoisotopic Mass: 255.14053348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 75.9Ų

Additional information on 4-amino-N-(butan-2-yl)-N-ethylbenzene-1-sulfonoimidamide

Recent Advances in the Study of 4-amino-N-(butan-2-yl)-N-ethylbenzene-1-sulfonoimidamide (CAS: 2138169-69-2)

The compound 4-amino-N-(butan-2-yl)-N-ethylbenzene-1-sulfonoimidamide (CAS: 2138169-69-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonoimidamide derivative has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and as a scaffold for drug development. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and potential therapeutic uses.

One of the key areas of interest is the compound's role as a selective inhibitor of certain sulfotransferase enzymes. Sulfotransferases are involved in the metabolism of a wide range of endogenous and exogenous compounds, and their dysregulation has been implicated in various diseases, including cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that 4-amino-N-(butan-2-yl)-N-ethylbenzene-1-sulfonoimidamide exhibits high affinity and specificity for specific sulfotransferase isoforms, making it a valuable tool for both basic research and therapeutic development.

In addition to its enzymatic inhibition properties, recent research has explored the compound's potential as a lead molecule for the development of novel anti-inflammatory agents. A study published in the Journal of Medicinal Chemistry reported that derivatives of 4-amino-N-(butan-2-yl)-N-ethylbenzene-1-sulfonoimidamide showed significant reduction in pro-inflammatory cytokine production in murine models. The study highlighted the compound's ability to modulate NF-κB signaling pathways, suggesting a broader application in inflammatory and autoimmune diseases.

Pharmacokinetic studies have also been conducted to evaluate the compound's bioavailability and metabolic stability. Results indicate that 4-amino-N-(butan-2-yl)-N-ethylbenzene-1-sulfonoimidamide has favorable absorption and distribution profiles, with moderate plasma protein binding and minimal hepatic metabolism. These properties make it a promising candidate for further preclinical development, although additional studies are needed to assess its long-term safety and efficacy.

Another noteworthy aspect of recent research is the exploration of the compound's potential in combination therapies. Synergistic effects have been observed when 4-amino-N-(butan-2-yl)-N-ethylbenzene-1-sulfonoimidamide is co-administered with standard chemotherapeutic agents in certain cancer cell lines. These findings open new avenues for the development of combination regimens that could enhance therapeutic outcomes while minimizing adverse effects.

Despite these promising findings, challenges remain in the clinical translation of 4-amino-N-(butan-2-yl)-N-ethylbenzene-1-sulfonoimidamide. Issues such as formulation stability, scalability of synthesis, and potential off-target effects need to be addressed in future studies. Nevertheless, the compound's unique chemical properties and biological activities position it as a valuable asset in the ongoing quest for novel therapeutic agents.

In conclusion, the latest research on 4-amino-N-(butan-2-yl)-N-ethylbenzene-1-sulfonoimidamide (CAS: 2138169-69-2) underscores its potential as a versatile molecule in chemical biology and drug discovery. Continued investigation into its mechanisms, optimization of its derivatives, and exploration of its therapeutic applications will be critical in realizing its full potential. The compound represents a compelling example of how targeted chemical modifications can yield molecules with significant biological and pharmacological value.